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Compound of Interest

Compound Name: Linalyl isobutyrate

Cat. No.: B1199181

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of linalyl
isobutyrate, a monoterpenoid ester widely used in the fragrance and flavor industries.[1]
Understanding its solubility in various organic solvents is critical for formulation, quality control,
and the development of new applications. This document compiles available solubility data,
presents a general experimental protocol for its determination, and illustrates the underlying
chemical principles governing its behavior in different solvent systems.

Physicochemical Properties of Linalyl Isobutyrate

Linalyl isobutyrate (CAS 78-35-3) is the ester of linalool and isobutyric acid.[2] It is a colorless
to pale yellow liquid known for its characteristic fruity and floral aroma.[3][4] A summary of its
key physicochemical properties is presented in Table 1, providing essential context for its
solubility profile.
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Property Value Source(s)
Molecular Formula C14H2402 [51[6]
Molecular Weight 224.34 g/mol [5]1[6]
Appearance Colorless to pale yellow liquid [31[4]
Density 0.882 - 0.888 g/mL at 20°C [51[7]
Boiling Point 228 - 230 °C at 760 mmHg [5][8]
Melting Point <-20°C [4119]

Flash Point 100 °C (212 °F) [31[7]
Refractive Index 1.4460 - 1.4510 at 20°C [51[7]

LogP (o/w) ~4.76-5.5 [10][11]

Solubility Profile

Linalyl isobutyrate's structure, which features a large non-polar hydrocarbon backbone and a
polar ester functional group, dictates its solubility. The high octanol-water partition coefficient
(LogP) suggests a strong preference for non-polar, lipophilic environments over aqueous
media.

The available data, primarily qualitative and semi-quantitative, indicates that linalyl
isobutyrate is readily soluble in many common organic solvents while being practically
insoluble in water. A summary of its solubility in various solvents is provided in Table 2.
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Solvent Solubility Data Classification Source(s)

10 mg/L at 20°C
Water ) Insoluble [51[7118]
(experimental)

Ethanol Soluble / Miscible Soluble [31[5][10]
1 mLin 3 mL of 80%

Soluble [5]
ethanol
1 mLin 3 mL of 70%

Soluble [12]
ethanol
Diethyl Ether Miscible Soluble [1][5]110]
Chloroform Miscible Soluble [1][10]
Alcohols (general) Miscible / Soluble Soluble [5][10]
Oils Soluble Soluble [13][14]

Theoretical Framework of Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which
relates to the polarity of the molecules involved.
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Linalyl Isobutyrate Structure

C14H2402
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Caption: Logical relationship between linalyl isobutyrate's structure and its solubility.

The large, non-polar terpenoid portion of the linalyl isobutyrate molecule dominates its
physical behavior. While the ester group provides a site for dipole-dipole interactions, it is
sterically hindered and insufficient to overcome the hydrophobicity of the hydrocarbon chain.
Consequently, it interacts favorably with non-polar or weakly polar organic solvents through van
der Waals forces, leading to high solubility. Conversely, its interaction with highly polar solvents
like water is weak, resulting in very low solubility.

Experimental Protocol for Determining Solubility

While specific, published protocols for determining the solubility of linalyl isobutyrate are not
readily available, a standard laboratory method can be employed. The following is a
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generalized protocol based on the equilibrium solubility method, suitable for determining the
solubility of a liquid ester in an organic solvent.

Objective: To determine the concentration of linalyl isobutyrate in a saturated solution of a
selected organic solvent at a constant temperature.

Materials:

e Linalyl isobutyrate (>98% purity)

e Selected organic solvent (e.g., ethanol, acetone, toluene)
« Scintillation vials or sealed test tubes

o Constant temperature shaker bath or incubator

e Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

e Analytical balance

» Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid
Chromatograph (HPLC)

Methodology:

o Preparation of Standard Solutions: Prepare a series of standard solutions of linalyl
isobutyrate in the chosen solvent at known concentrations to create a calibration curve for
GC or HPLC analysis.

e Equilibration:

o Add an excess amount of linalyl isobutyrate to a series of vials containing a known
volume of the solvent. An excess is ensured when a separate, undissolved phase of the
ester is visible.

o Seal the vials tightly to prevent solvent evaporation.
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o Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,
25°C).

o Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed at the constant temperature for
several hours to permit the separation of the undissolved ester.

o Carefully withdraw an aliquot of the clear, supernatant (saturated solution) using a pipette
or syringe.

o Immediately filter the aliquot through a syringe filter into a clean vial to remove any
suspended microdroplets of the undissolved ester.

e Analysis:

o Accurately dilute the filtered saturated solution with the solvent to a concentration that falls
within the range of the calibration curve.

o Analyze the diluted sample using a calibrated GC-FID or HPLC method to determine the
precise concentration of linalyl isobutyrate.

o Calculation:

o Use the concentration from the analytical instrument and the dilution factor to calculate the
concentration of the original saturated solution.

o Express the solubility in appropriate units, such as g/100 mL, mg/L, or mol/L.
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1. Add excess linalyl isobutyrate
to a known volume of solvent

;

2. Seal and agitate at
constant temperature (24-48h)

;

3. Allow undissolved ester
to settle

;

4. Withdraw aliquot of the
clear supernatant

;

5. Filter through 0.45pm
syringe filter

;

6. Dilute filtered sample
to known volume

'

7. Analyze concentration
via GC or HPLC

'

8. Calculate original concentration
using dilution factor

End: Solubility Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of linalyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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